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Compound of Interest

Compound Name: Raclopride-d5 Hydrochloride

Cat. No.: B565286 Get Quote

Essential Safety and Handling of Raclopride-d5
Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Raclopride-d5 Hydrochloride, a deuterium-labeled dopamine

D2/D3 receptor antagonist.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Raclopride-d5
Hydrochloride is the first step toward safe handling. The following table summarizes key

quantitative data.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b565286?utm_src=pdf-interest
https://www.benchchem.com/product/b565286?utm_src=pdf-body
https://www.benchchem.com/product/b565286?utm_src=pdf-body
https://www.benchchem.com/product/b565286?utm_src=pdf-body
https://www.benchchem.com/product/b565286?utm_src=pdf-body
https://www.benchchem.com/product/b565286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C15H16D5Cl3N2O3

Molecular Weight 352.27 g/mol [1]

CAS Number 1217623-85-2[1]

Appearance Solid powder

Purity >99% by HPLC

Solubility Soluble in DMSO

Hazard Identification and Personal Protective Equipment
(PPE)
While Raclopride-d5 Hydrochloride is not classified as a hazardous substance or mixture,

adherence to standard laboratory safety protocols is essential to minimize exposure.[1]

Engineering Controls:

Work in a well-ventilated area, preferably in a fume hood.

Ensure easy access to a safety shower and eyewash station.[1]

Personal Protective Equipment (PPE): The following PPE is recommended when handling

Raclopride-d5 Hydrochloride:

PPE Category Specific Recommendation

Eye Protection Safety goggles with side-shields[1]

Hand Protection Protective gloves[1]

Skin and Body Protection Impervious clothing, such as a lab coat[1]

Respiratory Protection
Use in a well-ventilated area. If dust or aerosols

are generated, a respirator may be necessary.
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Safe Handling and Storage Protocol
Handling:

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

Avoid Inhalation: Do not breathe dust or aerosols.[1]

Use in Ventilated Area: Handle only in areas with appropriate exhaust ventilation.[1]

Storage: Proper storage is crucial to maintain the integrity of the compound.

Condition Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

The compound can be shipped at room temperature for less than two weeks.[1]

First Aid Measures
In the event of exposure, follow these immediate first aid procedures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1][2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

Accidental Release and Disposal Plan
Accidental Release:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain Spill: Use an absorbent material like diatomite or universal binders to contain the

spill.[1]

Decontaminate: Clean the affected surfaces and equipment by scrubbing with alcohol.[1]

Collect Waste: Place the contaminated material into a sealed container for disposal.

Disposal: Dispose of the waste material in accordance with local, state, and federal regulations.

It is recommended to use a licensed professional waste disposal service. Do not allow the

product to enter drains or water courses.[1]
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Visualizing the Safe Handling Workflow
To further clarify the procedural steps for handling Raclopride-d5 Hydrochloride, the following

diagram illustrates the logical workflow from receipt of the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of Raclopride-d5 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Raclopride-
d5 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565286#personal-protective-equipment-for-handling-
raclopride-d5-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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